Cas no 899737-68-9 (5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-68-9
• MF: C₁₉H₂₀FN₅O
• MW: 353.393406867981
• CID: 5495063
• Update Time: 2025-06-07

5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(2,5-dimethylphenyl)methyl]-N-(4-fluoro-2-methylphenyl)-
• 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20FN5O/c1-11-4-5-12(2)14(8-11)10-25-18(21)17(23-24-25)19(26)22-16-7-6-15(20)9-13(16)3/h4-9H,10,21H2,1-3H3,(H,22,26)
• InChI Key： WROACRCIDKUNRG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C(N)=C(C(NC2=CC=C(F)C=C2C)=O)N=N1

Additional information on 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 899737-68-9, known as 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure and functional groups, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple aromatic rings, a triazole core, and various substituents makes it a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of chemical biology, the exploration of heterocyclic compounds has been a cornerstone for drug discovery. Among these, triazole derivatives have shown promise due to their ability to modulate various biological pathways. The specific arrangement of atoms in 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide contributes to its unique pharmacophoric properties. The dimethylphenyl and fluorophenyl substituents are particularly noteworthy, as they can influence both the electronic distribution and steric environment of the molecule, thereby affecting its interaction with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior. By leveraging molecular modeling techniques, researchers can simulate the binding interactions of this compound with potential receptors. Such simulations have been instrumental in refining the structure-activity relationships (SAR) of triazole-based compounds. For instance, studies have indicated that the fluorine atom at the 4-position of the phenyl ring enhances binding affinity by participating in halogen bonding interactions. This insight has guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that showcases the ingenuity of organic chemists. Key steps include condensation reactions to form the triazole ring and subsequent functionalization at various positions. The use of protecting groups ensures regioselectivity during synthesis, allowing for precise control over the final structure. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents efficiently. These synthetic strategies highlight the importance of modern methodologies in constructing complex molecules with high fidelity.

Beyond its structural complexity, this compound has been explored for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to immunomodulation and anti-inflammatory responses. The combination of aromatic rings and heterocyclic moieties often confers dual functionality, enabling simultaneous interaction with multiple binding sites on biological targets. This characteristic is particularly valuable in drug development, where polypharmacicity can lead to synergistic effects and reduced sidekick liabilities.

The role of fluorine-containing aromatic rings in medicinal chemistry cannot be overstated. These substituents not only enhance metabolic stability but also improve binding affinity through various non-covalent interactions. In 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, the fluorophenyl group at the N-position likely contributes to its pharmacological activity by engaging in π-stacking interactions or hydrogen bonding with receptor residues. Such interactions are critical for optimizing drug-like properties and ensuring effective therapeutic outcomes.

Current research trends indicate a growing interest in leveraging machine learning algorithms for drug discovery. These algorithms can analyze vast datasets to identify promising candidates based on structural features and predicted bioactivity. In this context, 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide serves as a valuable scaffold for virtual screening campaigns. By integrating experimental data with computational predictions, researchers can accelerate the identification of lead compounds for further optimization.

The development of novel synthetic methodologies continues to drive innovation in medicinal chemistry. Advances such as flow chemistry and biocatalysis have enabled more efficient and sustainable production processes for complex molecules like this one. These techniques not only improve yield but also reduce waste generation during synthesis. As sustainability becomes an increasingly important consideration in drug development, such innovations are likely to play a pivotal role in future research endeavors.

Looking ahead, the exploration of 5-amino-1-(2,5-dimethylphenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide holds significant promise for addressing unmet medical needs. Its unique structural features and potential biological activities make it a compelling candidate for further investigation under both preclinical and clinical settings. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full therapeutic potential and translating laboratory discoveries into viable treatments for human diseases.